Cas no 186521-82-4 ((R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane)

• Product Name: (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane
• CAS No: 186521-82-4
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD18805851
• CID: 114839
• PubChem ID: 18666655
• Update Time: 2025-06-09

(R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 4-ethynyl-2,2-dimethyl-, (R)- (9CI)
• (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane
• 1,3-Dioxolane,4-ethynyl-2,2-dimethyl-, (4R)-
• SCHEMBL3713706
• 1,3-Dioxolane,4-ethynyl-2,2-dimethyl-,(R)-(9ci)
• (R)-4-ETHYNYL-2,2-DIMETHYL-1,3-DIOXOLANE
• 186521-82-4
• EN300-2488752
• (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane

• MDL： MFCD18805851
• Inchi： 1S/C7H10O2/c1-4-6-5-8-7(2,3)9-6/h1,6H,5H2,2-3H3/t6-/m1/s1
• InChI Key： GPNBPQQQZHDRMZ-ZCFIWIBFSA-N
• SMILES： O1[C@H](C#C)COC1(C)C

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane

(R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane (CAS No. 186521-82-4): A Comprehensive Overview

(R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane (CAS No. 186521-82-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including an ethynyl group and a dioxolane ring, which make it a valuable building block for the synthesis of complex molecules and pharmaceuticals.

The chiral center in (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane imparts enantiomeric purity, which is crucial for many applications in drug discovery and development. The ability to control the stereochemistry of intermediates and final products is essential for optimizing the biological activity and pharmacological properties of potential therapeutics.

Recent advancements in synthetic methodologies have further enhanced the utility of (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane. For instance, the development of efficient catalytic systems has enabled the selective synthesis of this compound with high enantiomeric excess. These methods often involve transition metal catalysts, such as palladium and copper complexes, which facilitate the formation of the desired stereoisomer with minimal side reactions.

In the context of medicinal chemistry, (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane has been utilized as a key intermediate in the synthesis of various bioactive molecules. One notable application is in the preparation of antiviral agents. The ethynyl group can be functionalized to introduce additional functionalities that enhance the antiviral activity of the final product. For example, recent studies have shown that derivatives of this compound exhibit potent inhibitory effects against several RNA viruses, including influenza and coronaviruses.

Moreover, (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane has found applications in the development of anticancer drugs. The dioxolane ring can be readily modified to incorporate pharmacophores that target specific cancer pathways. Research has demonstrated that certain derivatives of this compound can effectively inhibit tumor growth by interfering with key signaling pathways involved in cell proliferation and survival.

The versatility of (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane extends beyond medicinal chemistry. In materials science, this compound has been used as a building block for the synthesis of functional polymers and supramolecular assemblies. The presence of the ethynyl group allows for facile polymerization reactions via click chemistry, enabling the creation of materials with tailored properties for various applications.

In addition to its synthetic utility, (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane has been studied for its potential as a chiral ligand in asymmetric catalysis. The unique electronic and steric properties of this compound make it an excellent candidate for designing catalysts that can achieve high enantioselectivity in a wide range of reactions. This has significant implications for the industrial production of chiral pharmaceuticals and fine chemicals.

The environmental impact and safety profile of (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane are also important considerations. Recent studies have shown that this compound can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. Furthermore, toxicological evaluations have indicated that it exhibits low toxicity and is safe for use in laboratory settings when proper handling protocols are followed.

In conclusion, (R)-4-Ethynyl-2,2-dimethyl-1,3-dioxolane (CAS No. 186521-82-4) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and asymmetric catalysis. Its unique structural features and enantiomeric purity make it an indispensable tool for researchers working on the development of novel bioactive molecules and advanced materials.